Cas no 31542-48-0 (1H-Purine-2,6-dione,3-butyl-3,9-dihydro-1-methyl-)

• Product Name: 1H-Purine-2,6-dione,3-butyl-3,9-dihydro-1-methyl-
• CAS No: 31542-48-0
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 312290
• PubChem ID: 169316
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3-butyl-3,9-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3-butyl-3,9-dihydro-1-methyl-
• 3-butyl-1-methyl-7H-purine-2,6-dione
• 1H-purine-2,6-dione, 3-butyl-3,7-dihydro-1-methyl-
• 3-Butyl-1-methyl-3,7-dihydro-1H-purine-2,6-dione
• DTXSID80185445
• 31542-48-0
• SC 2764
• SCHEMBL1331789
• CHEMBL130969
• BDBM50001511
• 1-Methyl-3-butylxanthine
• 1-methyl-3-butylisoxanthine
• 3,7-Dihydro-3-butyl-1-methyl-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-butyl-1-methyl-
• Xanthine, 3-butyl-1-methyl-
• 3-Butyl-1-methyl-3,7-dihydro-purine-2,6-dione

• Inchi： 1S/C10H14N4O2/c1-3-4-5-14-8-7(11-6-12-8)9(15)13(2)10(14)16/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： KYWKJKVQLGANBH-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C2=C(N=CN2)N1CCCC)=O

Computed Properties

• Exact Mass: 222.11182
• Monoisotopic Mass: 222.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 454.1°Cat760mmHg
• Flash Point: 228.4°C
• Refractive Index: 1.571
• PSA: 69.3